Cas no 103854-25-7 (2-amino-3-(2,5-dimethylphenyl)propanoic acid)

• Product Name: 2-amino-3-(2,5-dimethylphenyl)propanoic acid
• CAS No: 103854-25-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD05227925
• CID: 125886
• PubChem ID: 228819
• Update Time: 2025-11-07

2-amino-3-(2,5-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Alanine,3-(2,5-xylyl)-, DL- (6CI)
• 2-amino-3-(2,5-dimethylphenyl)propanoic acid
• SY265184
• EN300-1838270
• 2,5-Dimethy-DL-phenylalanine
• NSC21953
• Dl-2,5-dimethylphenylalanine
• BB 0257786
• NSC-21953
• A50326
• AKOS010742804
• DTXSID80281552
• SCHEMBL5288482
• 103854-25-7
• AB93044
• FT-0691463
• 2,5-Dimethyl-DL-Phenylalanine
• MFCD05227925
• DB-264850

• MDL： MFCD05227925
• Inchi： 1S/C11H15NO2/c1-7-3-4-8(2)9(5-7)6-10(12)11(13)14/h3-5,10H,6,12H2,1-2H3,(H,13,14)
• InChI Key： LLIYNMSSZATPME-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=C(C)C=CC=1C)N)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• PSA: 63.32
• LogP: 1.95810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(2,5-dimethylphenyl)propanoic acid

Introduction to 2-amino-3-(2,5-dimethylphenyl)propanoic acid (CAS No. 103854-25-7)

2-amino-3-(2,5-dimethylphenyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 103854-25-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of amino acids derivatives, characterized by its unique structural framework which includes an amino group, a carboxylic acid group, and a phenyl ring substituent. The presence of two methyl groups at the 2 and 5 positions of the phenyl ring enhances its chemical reactivity and potential biological activity, making it a valuable scaffold for drug discovery and molecular biology studies.

The structure of 2-amino-3-(2,5-dimethylphenyl)propanoic acid consists of a propyl chain linked to a benzene ring with dimethyl substitution. This configuration imparts specific electronic and steric properties that influence its interactions with biological targets. The compound’s dual functionality—both as an amino acid derivative and a phenylpropionic acid—makes it a versatile intermediate in synthetic chemistry. Researchers have leveraged these properties to explore its role in various biochemical pathways and potential therapeutic applications.

In recent years, the pharmaceutical industry has shown increasing interest in amino acid derivatives due to their broad spectrum of biological activities. Among these derivatives, compounds with phenyl substituents have been particularly studied for their ability to modulate enzyme activity and receptor binding. 2-amino-3-(2,5-dimethylphenyl)propanoic acid is no exception; its molecular design suggests potential utility in developing novel drugs targeting neurological disorders, inflammation, and metabolic diseases. The dimethylphenyl moiety, in particular, has been associated with enhanced binding affinity to certain protein targets, which could be exploited for therapeutic benefit.

One of the most compelling aspects of 2-amino-3-(2,5-dimethylphenyl)propanoic acid is its role as a building block in medicinal chemistry. Its structural features allow for easy modification through various chemical reactions, enabling the synthesis of more complex molecules with tailored biological properties. For instance, researchers have utilized this compound to develop analogs that exhibit improved pharmacokinetic profiles or enhanced selectivity for specific disease pathways. Such modifications are crucial for advancing drug candidates from preclinical stages to clinical trials.

Recent studies have highlighted the potential of amino acid derivatives as modulators of metabolic pathways. Specifically, compounds with phenylpropionic acid structures have been investigated for their effects on lipid metabolism and glucose homeostasis. 2-amino-3-(2,5-dimethylphenyl)propanoic acid, with its unique substitution pattern, has been explored as a potential inhibitor of enzymes involved in fatty acid synthesis or degradation. Preliminary findings suggest that it may interfere with key metabolic regulators, offering a promising lead for further investigation.

The synthesis of 2-amino-3-(2,5-dimethylphenyl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the phenyl ring with dimethyl substitution efficiently. Additionally, protecting group strategies are often necessary to ensure regioselective functionalization of the propyl chain and amino group. These synthetic challenges underscore the compound’s complexity but also highlight its synthetic utility in generating structurally diverse derivatives.

In the realm of computational chemistry, 2-amino-3-(2,5-dimethylphenyl)propanoic acid has been subjected to molecular modeling studies to predict its interactions with biological targets. Computer simulations have helped researchers understand how the dimethylphenyl group influences binding affinity and specificity. These insights are invaluable for designing experiments aimed at optimizing drug candidates for clinical use. Furthermore, virtual screening techniques have been used to identify potential lead compounds based on structural similarity to known bioactive molecules.

The pharmacological profile of 2-amino-3-(2,5-dimethylphenyl)propanoic acid is still under active investigation; however, initial studies suggest that it may possess anti-inflammatory and antioxidant properties. The compound’s ability to modulate enzyme activity could make it relevant in treating conditions such as arthritis or neurodegenerative diseases where inflammation plays a significant role. Moreover, its structural resemblance to natural amino acids may contribute to lower toxicity profiles compared to purely synthetic drugs.

Future research directions may focus on exploring the compound’s potential in combination therapies. By pairing 2-amino-3-(2,5-dimethylphenyl)propanoic acid with other bioactive molecules, researchers could develop synergistic treatments that address multiple aspects of a disease simultaneously. This approach is particularly relevant in chronic conditions where multifactorial mechanisms are involved. Additionally, exploring the compound’s role in gene therapy or targeted drug delivery systems could open new avenues for therapeutic intervention.

The industrial production of 2-amino-3-(2,5-dimethylphenyl)propanoic acid remains challenging due to the complexity of its synthesis and purification process. However, advancements in biocatalysis and green chemistry may offer more sustainable alternatives in the future. Enzymatic synthesis or microbial fermentation could provide cost-effective methods for producing this compound at scale while minimizing environmental impact.

In conclusion, 2-amino-3-(2-methylphenol)-propionic acide (CAS No 103854-25-7) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities Its ongoing investigation across multiple disciplines highlights its significance as both a chemical entity and a therapeutic agent